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This document provides a detailed guide to performing two-photon spectroscopy of Rubidium-
87 (®’Rb) hyperfine levels, with a focus on the 5S1,2 — 5Ds 2 transition. This technique offers a
powerful tool for high-precision measurements in atomic physics and has applications in
frequency standards and quantum information processing. The provided protocols are intended
to be a comprehensive resource for setting up and conducting such experiments in a laboratory
setting.

Introduction

Two-photon spectroscopy is a nonlinear optical techniqgue where an atom absorbs two photons
simultaneously to transition to a higher energy level. A key advantage of this method is the
ability to achieve Doppler-free spectroscopy. By using two counter-propagating laser beams,
the first-order Doppler shifts experienced by the atoms cancel out, enabling the resolution of
narrow spectral features such as hyperfine structures.[1][2]

The 5S1,2 — 5Ds 2 transition in 87Rb is of particular interest due to its relatively strong
transition probability, enhanced by the proximity of the 5Ps 2 intermediate state.[3] The
subsequent fluorescence from the decay of the 5Ds 2 state provides a convenient signal for
detection.[4]
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Quantitative Data: Hyperfine Structure of 8’Rb

The hyperfine structure arises from the interaction between the nuclear spin (I) and the total
electronic angular momentum (J). For 8’Rb, the nuclear spin is | = 3/2. The total angular
momentum is given by F = | + J. The energy shift of each hyperfine level is determined by the
magnetic dipole constant (A) and the electric quadrupole constant (B).

Table 1: Hyperfine Structure Data for the 5S1,2 and 5Ds 2 Levels of 8’Rb

. Hyperfine Hyperfine Energy Relative
Atomic .
S F Constant Constant  Shift Energy
ate
A (MHz) B (MHz) (MHz) (MH2z)
5S1,2 1/2 2 3417.34 0 +2563.01 0
1 -4271.68 -6834.69
5Ds 2 5/2 4 -8.4 1.8 -29.4 0
3 -22.8 6.6
2 -12.6 16.8
1 24 31.8

Note: The energy shifts for the 5Ds 2 level were calculated using the formula for hyperfine
energy shifts and the provided A and B constants. The relative energies are calculated with
respect to the lowest energy hyperfine level of each state.

Experimental Protocols

This section outlines a detailed protocol for performing Doppler-free two-photon spectroscopy
of the 87Rb 5S1,2 — 5Ds 2 transition.

Experimental Setup

A typical experimental setup consists of the following components:

e Tunable Diode Laser: An external cavity diode laser (ECDL) operating at approximately 778
nm is required to excite the two-photon transition. The laser should have a narrow linewidth
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and be frequency-tunable over a range of a few GHz.[1][2]

e Rubidium Vapor Cell: A glass cell containing a small amount of 8’Rb. The cell is typically
heated to increase the vapor pressure and thus the atomic density.

e Optics:

o Optical Isolator: To prevent back-reflections into the laser cavity, which can cause
instability.

o Beam Splitter: To divide the laser beam into a pump and a probe beam.
o Neutral Density Filters: To control the power of the laser beams.
o Lenses: To focus the laser beams into the vapor cell.
o Mirrors: To direct the laser beams.
o Quarter-Wave Plate: Can be used to control the polarization of the light.
e Detection System:
o Photomultiplier Tube (PMT): To detect the fluorescence emitted from the rubidium atoms.

o Interference Filter: To select the specific wavelength of the fluorescence (e.g., 420 nm
from the 6P3 2 — 5S1,2 decay).

o Lock-in Amplifier: To improve the signal-to-noise ratio by modulating the laser frequency
and detecting the signal at the modulation frequency.

» Frequency Calibration:

o Fabry-Pérot Interferometer: To provide frequency markers for calibrating the laser
frequency scan.

Step-by-Step Procedure

o Laser Setup and Alignment:
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o Set up the ECDL and ensure it is operating at the correct wavelength (around 778 nm).
o Align the laser beam through the optical isolator.

o Use the beam splitter to create two counter-propagating beams of approximately equal
intensity.

o Align the beams to be collinear and pass through the center of the 8’Rb vapor cell.

o Focus the beams to a small spot size within the cell to increase the two-photon absorption
probability.

o Ensure the retro-reflected beam is perfectly aligned back onto the path of the incident
beam for optimal Doppler cancellation.

Fluorescence Detection:

o Position the PMT perpendicular to the laser beam path to collect the fluorescence from the
excited atoms.

o Place the interference filter in front of the PMT to isolate the desired fluorescence
wavelength.

o Connect the PMT output to the lock-in amplifier.

Data Acquisition:

[e]

Apply a sinusoidal modulation to the laser frequency using the laser controller's
modulation input.

o Scan the central frequency of the laser across the expected two-photon resonance.

o Simultaneously record the output of the PMT (demodulated by the lock-in amplifier) and
the transmission signal from the Fabry-Pérot interferometer.

o The lock-in amplifier will output a derivative-like signal, where the zero-crossings
correspond to the peaks of the absorption lines.
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o Data Analysis:

o Use the transmission peaks of the Fabry-Pérot interferometer, whose free spectral range
is known, to calibrate the frequency axis of the recorded spectrum.

o ldentify the hyperfine transition peaks in the two-photon spectrum.

o Measure the frequency separations between the hyperfine peaks to determine the
hyperfine splitting of the 5S1 2 and 5Ds 2 states.

Visualizations
Energy Level Diagram and Two-Photon Transition

The following diagram illustrates the relevant energy levels of 8’Rb and the two-photon
excitation and subsequent fluorescence decay pathway.
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Caption: Energy level diagram of 8’Rb showing the two-photon transition.

Experimental Workflow

The logical flow of the experimental procedure is depicted in the following diagram.
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Caption: Workflow for two-photon spectroscopy of 8’Rb.
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Selection Rules for the 5S1,2 —~ 5Ds 2 Two-Photon
Transition

For a two-photon transition, the selection rules for the total angular momentum F are AF = 0,
t1, £2. For the 5S1,2 - 5Ds 2 transition in 8’Rb, the allowed transitions are:

e From the 5S1,2 (F=2) ground state, transitions to the 5Ds 2 (F=4, 3, 2, 1, 0) excited states
are possible.

e From the 5S1,2 (F=1) ground state, transitions to the 5Ds 2 (F=3, 2, 1, 0) excited states are
possible.

The relative intensities of these transitions depend on the polarization of the laser light and the
specific magnetic sublevels involved.

Conclusion

This application note provides a comprehensive overview and a detailed protocol for
performing two-photon spectroscopy of the hyperfine levels of 8’Rb. By following the outlined
procedures, researchers can obtain high-resolution spectra and accurately measure the
hyperfine splittings of the atomic energy levels. This technique is a valuable tool for
fundamental research in atomic physics and for the development of advanced technologies
such as atomic clocks and quantum sensors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Two-Photon Spectroscopy of Rubidium-87 Hyperfine
Levels: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240521#two-photon-spectroscopy-of-rubidium-87-
hyperfine-levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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